80-74-0

Sulfisoxazole acetyl

In Stock

• CAS RN:
• 80-74-0

• Formula:
• C13H15N3O4S

• InChI:
• InChI=1S/C13H15N3O4S/c1-8-9(2)15-20-13(8)16(10(3)17)21(18,19)12-6-4-11(14)5-7-12/h4-7H,14H2,1-3H3

• InChIKey:
• JFNWFXVFBDDWCX-UHFFFAOYSA-N

• Sulfisoxazole Acetyl is an ester of sulfisoxazole, a broad-spectrum sulfanilamide and a synthetic analog of para-aminobenzoic acid (PABA) with antibacterial property. Sulfisoxazole acetyl competes with PABA for the bacterial enzyme dihydropteroate synthase, thereby preventing the incorporation of PABA into dihydrofolic acid, the immediate precursor of folic acid. This leads to an inhibition of bacterial folic acid synthesis and de novo synthesis of purines and pyrimidines, ultimately resulting in cell growth arrest and cell death.
  Sulfisoxazole acetyl is a sulfonamide and a member of benzenes.
  Sulfisoxazole acetyl is an ester of sulfisoxazole, a broad-spectrum sulfanilamide and a synthetic analog of para-aminobenzoic acid (PABA) with antibacterial activity. Sulfisoxazole acetyl competes with PABA for the bacterial enzyme, dihydropteroate synthase, preventing the incorpo...

3,7-Diazabicyclo[3.3.1]nonane

In Stock

• CAS RN:
• 280-74-0

• Formula:
• C7H14N2

• InChI:
• InChI=1S/C7H14N2/c1-6-2-8-4-7(1)5-9-3-6/h6-9H,1-5H2

• InChIKey:
• PTPQJKANBKHDPM-UHFFFAOYSA-N

• 3,7-Diazabicyclo[3.3.1]nonane, also known as 3,7-Diazabicyclo[3.3.1]nonane, is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.2 g/mol. The purity is usually 95%.

(E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-methyl-1H-pyrazole-5-carbohydrazide

• CAS RN:
• 5880-74-0

• Formula:
• C13H14N4O2

• InChI:
• InChI=1S/C13H14N4O2/c1-8-7-11(16-14-8)13(19)17-15-9(2)10-5-3-4-6-12(10)18/h3-7,18H,1-2H3,(H,14,16)(H,17,19)/b15-9+

• InChIKey:
• YYGNLEAKGXYTOQ-OQLLNIDSSA-N

• (E)-N'-(1-(2-hydroxyphenyl)ethylidene)-3-methyl-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C13H14N4O2 and its molecular weight is 258.28g/mol. The purity is usually 95%.

4-Amino-3-hydroxynaphthalene-1-carbonitrile

• CAS RN:
• 50380-74-0

• Formula:
• C11H8N2O

• InChI:
• InChI=1S/C11H8N2O/c12-6-7-5-10(14)11(13)9-4-2-1-3-8(7)9/h1-5,14H,13H2

• InChIKey:
• BKJNOOATZWQVDU-UHFFFAOYSA-N

• 4-Amino-3-hydroxynaphthalene-1-carbonitrile is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.

Nickel carbonate

In Stock

• CAS RN:
• 39380-74-0

• Formula:
• NiCO3
  CNiO3

• InChI:
• InChI=1S/CH2O3.Ni/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2

• InChIKey:
• ZULUUIKRFGGGTL-UHFFFAOYSA-L

• Nickel Carbonate is a light green, crystalline inorganic compound that produces toxic gases upon heating. Nickel carbonate is used in electroplating, to prepare nickel monoxide, to make colored glass and as a catalyst in the treatment of wastewater. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and affects the lungs, kidneys, gastrointestinal tract and neurological system. Nickel carbonate is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05)

N-{4-[1-(ethanesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

In Stock

• CAS RN:
• 851780-74-0

• Formula:
• C19H23N3O4S2

• InChI:
• InChI=1S/C19H23N3O4S2/c1-4-28(25,26)22-19(16-7-5-14(2)6-8-16)13-18(20-22)15-9-11-17(12-10-15)21-27(3,23)24/h5-12,19,21H,4,13H2,1-3H3

• InChIKey:
• BWZGVDJUWFIIES-UHFFFAOYSA-N

• N-{4-[1-(ethanesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C19H23N3O4S2 and its molecular weight is 421.53. The purity is usually 95%.

2-oxo-3-phenyl-2H-chromen-7-yl methanesulfonate

In Stock

• CAS RN:
• 869080-74-0

• Formula:
• C16H12O5S

• InChI:
• InChI=1S/C16H12O5S/c1-22(18,19)21-13-8-7-12-9-14(11-5-3-2-4-6-11)16(17)20-15(12)10-13/h2-10H,1H3

• InChIKey:
• QGHVRIARKCEZEX-UHFFFAOYSA-N

• 2-oxo-3-phenyl-2H-chromen-7-yl methanesulfonate is a useful research compound. Its molecular formula is C16H12O5S and its molecular weight is 316.33. The purity is usually 95%.

4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898780-74-0

• Formula:
• C17H16BrFO

• InChI:
• InChI=1S/C17H16BrFO/c1-11-7-12(2)9-13(8-11)3-6-17(20)14-4-5-15(18)16(19)10-14/h4-5,7-10H,3,6H2,1-2H3

• InChIKey:
• ZOTDLEXESFLXNJ-UHFFFAOYSA-N

• 4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H16BrFO and its molecular weight is 335.2 g/mol. The purity is usually 95%.

1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(3-quinolinylmethyl)-

• CAS RN:
• 178980-74-0

• Formula:
• C23H21Cl2N3OS

• InChI:
• InChI=1S/C23H21Cl2N3OS/c1-14(2)22-23(30-19-9-17(24)8-18(25)10-19)28(21(13-29)27-22)12-15-7-16-5-3-4-6-20(16)26-11-15/h3-11,14,29H,12-13H2,1-2H3

• InChIKey:
• AXPBBNPKRZEJBJ-UHFFFAOYSA-N

• 1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(3-quinolinylmethyl)- is a useful research compound. Its molecular formula is C23H21Cl2N3OS and its molecular weight is 458.4 g/mol. The purity is usually 95%.

3-(2-chlorophenyl)-N-(2,4-dimethylphenyl)-5-methyl-1,2-oxazole-4-carboxamide

In Stock

• CAS RN:
• 301680-74-0

• Formula:
• C19H17ClN2O2

• InChI:
• InChI=1S/C19H17ClN2O2/c1-11-8-9-16(12(2)10-11)21-19(23)17-13(3)24-22-18(17)14-6-4-5-7-15(14)20/h4-10H,1-3H3,(H,21,23)

• InChIKey:
• GTERTWFOKOCRGO-UHFFFAOYSA-N

• 3-(2-chlorophenyl)-N-(2,4-dimethylphenyl)-5-methyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C19H17ClN2O2 and its molecular weight is 340.8g/mol. The purity is usually 95%.

Famotidine propionic acid

In Stock

• CAS RN:
• 107880-74-0

• Formula:
• C8H12N4O2S2

• InChI:
• InChI=1S/C8H12N4O2S2/c9-7(10)12-8-11-5(4-16-8)3-15-2-1-6(13)14/h4H,1-3H2,(H,13,14)(H4,9,10,11,12)

• InChIKey:
• JEGZXDCDUSGFSB-UHFFFAOYSA-N

• An impurity of Famotidine. Famotidine is a histamine H5 receptor antagonist that inhibits stomach acid production

2-{1-[(tert-butoxy)carbonyl]-3-(4-fluorophenyl)azetidin-3-yl}acetic acid

In Stock

• CAS RN:
• 1823780-74-0

• Formula:
• C16H20FNO4

• 2-{1-[(tert-butoxy)carbonyl]-3-(4-fluorophenyl)azetidin-3-yl}acetic acid is a useful research compound. Its molecular formula is C16H20FNO4 and its molecular weight is 309.3. The purity is usually 95%.

1-(Iodomethyl)-4-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1145780-74-0

• Formula:
• C8H6F3IO

• InChI:
• InChI=1S/C8H6F3IO/c9-8(10,11)13-7-3-1-6(5-12)2-4-7/h1-4H,5H2

• InChIKey:
• IABFFRYJXRCAGW-UHFFFAOYSA-N

• 1-(Iodomethyl)-4-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C8H6F3IO and its molecular weight is 302.03 g/mol. The purity is usually 95%.

4-((5-bromofuran-2-carboxamido)methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide

In Stock

• CAS RN:
• 1234880-74-0

• Formula:
• C19H22BrN3O4

• InChI:
• InChI=1S/C19H22BrN3O4/c1-26-15-5-3-2-4-14(15)22-19(25)23-10-8-13(9-11-23)12-21-18(24)16-6-7-17(20)27-16/h2-7,13H,8-12H2,1H3,(H,21,24)(H,22,25)

• InChIKey:
• YAWLEFDERHFDSS-UHFFFAOYSA-N

• 4-((5-bromofuran-2-carboxamido)methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H22BrN3O4 and its molecular weight is 436.306. The purity is usually 95%.

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-5-cyclopropylisoxazole-3-carboxamide

In Stock

• CAS RN:
• 1797680-74-0

• Formula:
• C14H15N5O2

• InChI:
• InChI=1S/C14H15N5O2/c20-14(11-9-12(21-17-11)10-1-2-10)15-5-6-18-7-8-19-13(18)3-4-16-19/h3-4,7-10H,1-2,5-6H2,(H,15,20)

• InChIKey:
• YAOXAUBNNLHANZ-UHFFFAOYSA-N

• N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-5-cyclopropylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H15N5O2 and its molecular weight is 285.307. The purity is usually 95%.

Tert-butyl (3S,4S)-4-aminooxolane-3-carboxylate

In Stock

• CAS RN:
• 2227880-74-0

• Formula:
• C9H17NO3

• InChI:
• InChI=1S/C9H17NO3/c1-9(2,3)13-8(11)6-4-12-5-7(6)10/h6-7H,4-5,10H2,1-3H3/t6-,7-/m1/s1

• InChIKey:
• KHFMOCFGCVKWHU-RNFRBKRXSA-N

• Tert-butyl (3S,4S)-4-aminooxolane-3-carboxylate is a useful research compound. Its molecular formula is C9H17NO3 and its molecular weight is 187.239. The purity is usually 95%.